Cas no 40115-65-9 (4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one)

4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one structure
40115-65-9 structure
Product Name:4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one
CAS No:40115-65-9
MF:C16H14N2O
MW:250.295163631439
CID:925329
PubChem ID:269254
Update Time:2025-04-19

4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one
    • 4-Benzyl-3-phenyl-5-pyrazolone
    • 4-Benzyl-3-phenyl-pyrazolon-(5)
    • 4-benzyl-5-phenyl-1,2-dihydro-pyrazol-3-one
    • 4-benzyl-5-phenyl-2,4-dihydro-3h-pyrazol-3-one
    • AC1Q6LN3
    • AG-J-72314
    • AR-1G1099
    • CTK1D7520
    • NSC109909
    • CHEMBL2131561
    • SMR001570903
    • 3-phenyl-4-(phenylmethyl)-1,4-dihydropyrazol-5-one
    • 40115-65-9
    • MLS002704197
    • 3H-Pyrazol-3-one,4-dihydro-5-phenyl-4-(phenylmethyl)-
    • DTXSID80296560
    • A825075
    • 4-benzyl-5-phenyl-2,4-dihydropyrazol-3-one
    • 4-Benzyl-3-phenyl-1H-pyrazol-5(4H)-one
    • DS-014887
    • NSC-109909
    • Inchi: 1S/C16H14N2O/c19-16-14(11-12-7-3-1-4-8-12)15(17-18-16)13-9-5-2-6-10-13/h1-10,14H,11H2,(H,18,19)
    • InChI Key: ZNERTAAPKLLEBE-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C2C=CC=CC=2)=NN1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 250.11072
  • Monoisotopic Mass: 250.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 41.46
  • LogP: 2.14380

4-benzyl-3-phenyl-1,4-dihydropyrazol-5-one Related Literature

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd